Cas no 109444-03-3 (1H-Imidazole,2,2'-[1,3-propanediylbis[oxy(3-methoxy-4,1-phenylene)]]bis[4,5-dihydro-)

• Product name: 1H-Imidazole,2,2'-[1,3-propanediylbis[oxy(3-methoxy-4,1-phenylene)]]bis[4,5-dihydro-
• CAS No: 109444-03-3
• MF: C₂₃H₂₈N₄O₄
• MW: 424.49282
• CID: 169260
• PubChem ID: 60323

1H-Imidazole,2,2'-[1,3-propanediylbis[oxy(3-methoxy-4,1-phenylene)]]bis[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2,2'-[1,3-propanediylbis[oxy(3-methoxy-4,1-phenylene)]]bis[4,5-dihydro-
• 1,3-Di-(4-imidazolino-2-methoxyphenoxy)propane
• 1,3-Di-(4-imidazolino-2-methoxyphenoxy)propane lactate
• 1,3-Dimpp
• 1H-Imidazole, 2,2'-(1,3-propanediylbis(oxy(3-methoxy-4,1-phenylene))bis(4,5-dihydro-
• 2,2'-(1,3-Propanediylbis(oxy(3-methoxy-4,1-phenylene)))bis(4,5-dihydro-1H-imidazole
• 2,2'-{propane-1,3-diylbis[oxy(3-methoxybenzene-4,1-diyl)]}bis(4,5-dihydro-1H-imidazole)
• Dmp lactate
• 9JBO5F5LLM
• SCHEMBL14599544
• 119014-74-3
• 129051-03-2
• 2-[4-[3-[4-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxy-phenoxy]propoxy]-3-methoxy-phenyl]-4,5-dihydro-1
• 2-[4-[3-[4-(4,5-dihydro-1H-imidazol-2-yl)-2-methoxyphenoxy]propoxy]-3-methoxyphenyl]-4,5-dihydro-1H-imidazole
• CHEMBL1161187
• DTXSID60911168
• 1H-IMIDAZOLE, 2,2'-(1,3-PROPANEDIYLBIS(OXY(3-METHOXY-4,1-PHENYLENE)))BIS(4,5-DIHYDRO-
• 109444-03-3
• UNII-9JBO5F5LLM
• 1,3-Bis(4-(imidazolin-2-yl)-2-methoxyphenoxy)propane
• 1,3-DI(4-IMIDAZOLINO-2-METHOXYPHENOXY) PROPANE
• O,O'-BIS(4-(IMIDAZOLIN-2-YL)-(2-METHOXY)PHENYL)-1,3-PROPANEDIOL
• 2-[4-[3-[4-(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)-2-METHOXY-PHENOXY]PROPOXY]-3-METHOXY-PHENYL]-4,5-DIHYDRO-1H-IMIDAZOLE
• 2,2'-{Propane-1,3-diylbis[oxy(3-methoxy-4,1-phenylene)]}di(4,5-dihydro-1H-imidazole)
• 1,3-Bis[4-(imidazolin-2-yl)-2-methoxyphenoxy]propane

• Inchi： InChI=1S/C23H28N4O4/c1-28-20-14-16(22-24-8-9-25-22)4-6-18(20)30-12-3-13-31-19-7-5-17(15-21(19)29-2)23-26-10-11-27-23/h4-7,14-15H,3,8-13H2,1-2H3,(H,24,25)(H,26,27)
• InChI Key： LFHGPTOVDLGVSE-UHFFFAOYSA-N
• SMILES： COC1C=C(C2NCCN=2)C=CC=1OCCCOC1=CC=C(C2NCCN=2)C=C1OC

Computed Properties

• Exact Mass: 424.21124
• Monoisotopic Mass: 424.211055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7
• XLogP3: 1.8

Experimental Properties

• Density: 1.28
• Boiling Point: 589.3°Cat760mmHg
• Flash Point: 310.2°C
• Refractive Index: 1.615
• PSA: 85.7